Cas no 2228464-67-1 (2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228464-67-1
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 6292678
• PubChem ID: 165971117
• Update Time: 2025-05-22

2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride
• 2228464-67-1
• EN300-2004558

• Inchi： 1S/C8H10ClNO3S/c1-13-8-3-2-5-10-7(8)4-6-14(9,11)12/h2-3,5H,4,6H2,1H3
• InChI Key： TXQQGVYBBDMTQN-UHFFFAOYSA-N
• SMILES： ClS(CCC1C(=CC=CN=1)OC)(=O)=O

Computed Properties

• Exact Mass: 235.0069920g/mol
• Monoisotopic Mass: 235.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride

Compound CAS No. 2228464-67-1: 2-(3-Methoxypyridin-2-yl)ethane-1-Sulfonyl Chloride

The compound with CAS No. 2228464-67-1, known as 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is a derivative of a sulfonyl chloride, which is a common functional group used in the synthesis of sulfonamides, sulfonates, and other related compounds. The presence of the pyridine ring with a methoxy substituent introduces unique electronic and steric properties, making it a versatile building block in modern chemical research.

Recent advancements in synthetic methodologies have highlighted the importance of sulfonyl chlorides as intermediates in the construction of bioactive molecules. The methoxy group on the pyridine ring not only enhances the stability of the compound but also serves as a directing group for further functionalization. This makes 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride an ideal precursor for the synthesis of complex heterocyclic compounds, which are often encountered in drug discovery programs.

In terms of its physical properties, this compound exhibits a high degree of solubility in common organic solvents such as dichloromethane and THF, facilitating its use in solution-phase reactions. Its thermal stability is also noteworthy, allowing it to be employed in various high-throughput screening protocols without decomposition. The compound's reactivity is primarily governed by the electrophilic nature of the sulfonyl chloride group, which readily undergoes nucleophilic substitution reactions with amines, alcohols, and thiols.

The synthesis of CAS No. 2228464-67-1 typically involves a multi-step process that begins with the preparation of the corresponding sulfinic acid derivative. Subsequent oxidation to the sulfonyl chloride stage is achieved through standard procedures involving thionyl chloride or other suitable reagents. The introduction of the methoxy group on the pyridine ring is often carried out via nucleophilic aromatic substitution or through palladium-catalyzed coupling reactions, depending on the specific starting materials employed.

In recent years, there has been a growing interest in exploring the biological activity of sulfonyl chloride derivatives like this compound. Studies have demonstrated that such compounds can exhibit potent inhibitory effects against various enzymes, including kinases and proteases, making them promising candidates for therapeutic intervention in diseases such as cancer and inflammatory disorders.

The application of CAS No. 2228464-67-1 extends beyond medicinal chemistry into areas such as polymer science and catalysis. For instance, its ability to act as a coupling agent in polymerization reactions has opened new avenues for the development of advanced materials with tailored properties.

In conclusion, CAS No. 2228464-67-1: 2-(3-methoxypyridin-2-yl)ethane-1-sulfonyl chloride stands out as a critical intermediate in contemporary chemical research due to its unique structure, versatile reactivity, and wide-ranging applications across multiple disciplines.